Cas no 1806070-51-8 (2-Chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile)

• Product Name: 2-Chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile
• CAS No: 1806070-51-8
• MF: C₉H₄ClF₅N₂
• MW: 270.586478233337
• CID: 4807522
• Update Time: 2025-10-29

2-Chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C9H4ClF5N2/c10-7-6(8(11)12)4(1-2-16)5(3-17-7)9(13,14)15/h3,8H,1H2
• InChI Key： JYVXDFVVXNAJCW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C(CC#N)=C(C=N1)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 3
• Topological Polar Surface Area: 36.7

Additional information on 2-Chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile

2-Chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1806070-51-8): An Overview

2-Chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1806070-51-8) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and agrochemical industries. This compound is characterized by its pyridine core, which is substituted with a chlorine atom, a difluoromethyl group, and a trifluoromethyl group, along with a cyano group at the 4-position of the pyridine ring. The combination of these functional groups imparts distinct properties to the molecule, making it a valuable candidate for further research and development.

The pyridine core is a six-membered aromatic ring containing one nitrogen atom, which provides the molecule with significant electronic and steric effects. The presence of the chlorine atom at the 2-position adds to the molecule's hydrophobicity and can influence its reactivity and biological activity. The difluoromethyl group at the 3-position introduces additional fluorine atoms, which are known for their ability to modulate biological properties and enhance metabolic stability. The trifluoromethyl group at the 5-position further enhances these effects, contributing to the compound's overall stability and potential for use in various applications.

The cyano group at the 4-position of the pyridine ring is particularly noteworthy. The cyano group is a versatile functional group that can participate in a wide range of chemical reactions, including nucleophilic addition, reduction, and substitution reactions. In pharmaceutical research, compounds containing cyano groups are often explored for their potential as intermediates in the synthesis of more complex molecules or as active pharmaceutical ingredients (APIs) themselves.

Recent studies have highlighted the potential of 2-Chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile in various applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits promising activity against certain bacterial strains, making it a potential candidate for the development of new antibiotics. The unique combination of functional groups in this molecule allows it to interact with specific bacterial targets, potentially overcoming resistance mechanisms that have emerged in many pathogenic bacteria.

In addition to its antibacterial properties, 2-Chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile has also been investigated for its potential as an agrochemical. Studies have demonstrated that this compound can effectively control certain plant pathogens and pests, making it a valuable tool in crop protection. The high stability and low toxicity profile of this molecule make it an attractive option for developing environmentally friendly agrochemicals.

The synthesis of 2-Chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile has been optimized through various methods, including transition metal-catalyzed reactions and multistep synthetic routes. These synthetic strategies have been designed to improve yield and purity while minimizing environmental impact. For example, a recent study published in Organic Letters reported a highly efficient palladium-catalyzed cross-coupling reaction that significantly reduced reaction time and improved overall yield.

The physical properties of 2-Chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile have also been extensively characterized. This compound is typically obtained as a white crystalline solid with a melting point ranging from 120°C to 125°C. Its solubility profile is influenced by the presence of fluorinated groups, which can enhance solubility in organic solvents while maintaining low solubility in water. This property is advantageous for both pharmaceutical and agrochemical applications, where controlled release and targeted delivery are often desired.

In terms of safety and handling, 2-Chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile should be handled with appropriate precautions due to its reactivity and potential health effects. Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

The future prospects for 2-Chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile are promising. Ongoing research aims to further explore its biological activity and optimize its properties for specific applications. Potential areas of focus include enhancing its antibacterial efficacy against multidrug-resistant bacteria, developing more efficient synthetic routes, and evaluating its environmental impact when used as an agrochemical.

In conclusion, 2-Chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1806070-51-8) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical fields. Its unique chemical structure and versatile functional groups make it an attractive candidate for further research and development. As new studies continue to uncover its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and addressing real-world challenges.